Cas no 74263-38-0 (Cytidine, cyclic2',3'-(hydrogen phosphate), barium salt (2:1) (9CI))

• Product Name: Cytidine, cyclic2',3'-(hydrogen phosphate), barium salt (2:1) (9CI)
• CAS No: 74263-38-0
• MF: C₁₈H₂₂BaN₆O₁₄P₂
• MW: 745.67360162735
• CID: 564145
• PubChem ID: 90475768
• Update Time: 2025-04-19

Cytidine, cyclic2',3'-(hydrogen phosphate), barium salt (2:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine, cyclic2',3'-(hydrogen phosphate), barium salt (2:1) (9CI)
• CYTIDINE 2',3'-CYCLIC MONOPHOSPHATE, BARIUM SALT
• CYTIDINE-2',3'-CYCLIC PHOSPHATE BARIUM
• barium bis(cytidine 2',3'-phosphate)
• barium,(1:x) salt
• Cytidine 2',3'-phosphoric acid
• CYTIDINE-2'-,3'-CYCLIC PHOSPHATE BARIUM SALT
• Cytidine-2'-3'-cyclic phosphate barium salt
• 74263-38-0
• 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2-oxido-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]-4-aminopyrimidin-2-one;barium(2+)

• Inchi： 1S/2C9H12N3O7P.Ba/c2*10-5-1-2-12(9(14)11-5)8-7-6(4(3-13)17-8)18-20(15,16)19-7;/h2*1-2,4,6-8,13H,3H2,(H,15,16)(H2,10,11,14);/q;;+2/p-2/t2*4-,6-,7-,8-;/m11./s1
• InChI Key： SLTWSLLMGWULDD-VWDXAFRGSA-L
• SMILES： [Ba+2].P1(=O)([O-])O[C@H]2[C@H](N3C(N=C(C=C3)N)=O)O[C@H](CO)[C@H]2O1.P1(=O)([O-])O[C@H]2[C@H](N3C(N=C(C=C3)N)=O)O[C@H](CO)[C@H]2O1

Computed Properties

• Exact Mass: 745.97200
• Monoisotopic Mass: 305.041286
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144

Experimental Properties

• Boiling Point: 568.5 °C at 760 mmHg
• Flash Point: 297.6 °C
• PSA: 317.54000
• LogP: -0.76200